![molecular formula C21H15ClN2O4 B5171961 N-[3-(5-chloro-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide](/img/structure/B5171961.png)
N-[3-(5-chloro-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(5-chloro-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide, also known as BM-17, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of N-[3-(5-chloro-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide is not fully understood, but it is believed to involve the inhibition of several signaling pathways, including the PI3K/Akt/mTOR and NF-κB pathways. This compound has also been found to induce apoptosis in cancer cells through the activation of caspase-3 and the downregulation of Bcl-2.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, the reduction of oxidative stress, and the inhibition of inflammation. This compound has also been found to enhance the efficacy of chemotherapy drugs and to protect neurons from damage.
Advantages and Limitations for Lab Experiments
N-[3-(5-chloro-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide has several advantages for lab experiments, including its ease of synthesis, low toxicity, and potential therapeutic properties. However, there are also limitations to its use, including its limited solubility in water and its potential for off-target effects.
Future Directions
There are several future directions for the study of N-[3-(5-chloro-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide, including the optimization of its synthesis method, the investigation of its potential therapeutic properties in other disease models, and the elucidation of its mechanism of action. Additionally, the development of this compound derivatives with improved solubility and bioavailability may enhance its potential as a therapeutic agent.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties in cancer treatment, neuroprotection, and anti-inflammatory effects. While the mechanism of action is not fully understood, this compound has been shown to have several biochemical and physiological effects that make it a promising candidate for further study. The future directions for the study of this compound include the optimization of its synthesis method, the investigation of its potential therapeutic properties in other disease models, and the development of this compound derivatives with improved solubility and bioavailability.
Synthesis Methods
N-[3-(5-chloro-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide can be synthesized through several methods, including the reaction of 5-chloro-2-aminobenzoxazole with 4-hydroxy-3-methoxybenzoyl chloride in the presence of a base. The resulting product can be purified through recrystallization or column chromatography.
Scientific Research Applications
N-[3-(5-chloro-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide has been studied for its potential therapeutic properties in various scientific research fields, including cancer treatment, neuroprotection, and anti-inflammatory effects. In cancer treatment, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to enhance the cytotoxic effects of chemotherapy drugs. In neuroprotection, this compound has been found to protect neurons from damage caused by oxidative stress and inflammation. In anti-inflammatory effects, this compound has been shown to reduce the production of pro-inflammatory cytokines and to inhibit the activation of NF-κB.
properties
IUPAC Name |
N-[3-(5-chloro-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15ClN2O4/c1-27-15-6-2-12(3-7-15)20(26)23-14-5-8-18(25)16(11-14)21-24-17-10-13(22)4-9-19(17)28-21/h2-11,25H,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVSMCUWONYICPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)O)C3=NC4=C(O3)C=CC(=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.